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Compound of Interest

Compound Name:
3-(Bromomethyl)-1,2-

benzisoxazole

Cat. No.: B015218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-(Bromomethyl)-1,2-
benzisoxazole, a key intermediate in the synthesis of pharmacologically active compounds.

The document covers its chemical properties, synthesis protocols, and commercial suppliers,

tailored for professionals in research and drug development.

Core Compound Identification
3-(Bromomethyl)-1,2-benzisoxazole is an aromatic heterocyclic compound containing a

benzisoxazole ring system. Its utility primarily lies in its function as a versatile building block for

the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Identifier Value Source(s)

CAS Number 37924-85-9 [1][2][3][4][5][6]

Molecular Formula C₈H₆BrNO [1][2][4][5][6]

Molecular Weight 212.04 g/mol [1][2][4]

Common Synonyms

3-Bromomethylbenzisoxazole,

BMBI, 3-

(bromomethyl)benzo[d]isoxazo

le

[1][2][5]
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Physicochemical Properties
A summary of the key physicochemical data for 3-(Bromomethyl)-1,2-benzisoxazole is

presented below. This data is essential for its handling, storage, and application in synthetic

chemistry.

Property Value Source(s)

Appearance
Brown or light yellow

crystalline solid
[4][7]

Melting Point 60-66 °C [8]

Storage
Sealed in a dry place at room

temperature
[2]

Synthesis and Experimental Protocols
3-(Bromomethyl)-1,2-benzisoxazole can be synthesized via several routes. The protocols

below detail two common laboratory-scale methods.

Method 1: Decarboxylation of α-bromo-1,2-benzisoxazole-3-acetic acid

This method involves the thermal decarboxylation of an acetic acid precursor.

Experimental Protocol:

Suspend α-bromo-1,2-benzisoxazole-3-acetic acid (58.0 g, 0.23 mol) in toluene (350 mL).

[8]

Stir the mixture at reflux for 18 hours.[8]

Evaporate the solvent under reduced pressure.[8]

Dissolve the resulting residue in methylene chloride (250 mL).[8]

Wash the organic solution with saturated aqueous sodium bicarbonate (2 x 50 mL)

followed by water (50 mL).[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b015218?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0468828.htm
https://www.chemicalbook.com/synthesis/3-bromomethyl-1-2-benzisoxazole.htm
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://www.3wpharm.com/product/67573.html
https://www.benchchem.com/product/b015218?utm_src=pdf-body
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://prepchem.com/3-bromomethyl-1-2-benzisoxazole/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

to yield the crude product.[8]

Purify the product by recrystallization from an ether-hexane mixture to afford pure 3-
(Bromomethyl)-1,2-benzisoxazole.[8]

Method 2: Decarboxylation of 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid

This is an alternative decarboxylation method performed at a higher temperature without a

solvent.

Experimental Protocol:

Place 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid in a suitable reaction vessel.[4][7]

Slowly heat the acid to 130 °C while stirring. A significant evolution of gas will be observed.

[4][7]

Maintain the temperature at 130 °C and continue stirring for 30 minutes.[4][7]

After the reaction is complete, cool the mixture to room temperature.[4][7]

The resulting brown crystalline product is then purified by column chromatography using

hexane as the eluent to yield 3-(bromomethyl)benzo[d]isoxazole.[4][7]

Applications in Drug Development
3-(Bromomethyl)-1,2-benzisoxazole is a crucial intermediate in the synthesis of various

pharmaceutical agents. The benzisoxazole scaffold is recognized as a "privileged structure" in

medicinal chemistry due to its presence in numerous biologically active compounds, including

antipsychotics (e.g., risperidone), anticonvulsants, and anti-inflammatory agents.[9][10]

A significant application is the synthesis of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives,

which have demonstrated notable anticonvulsant activity in preclinical studies.[9][10][11] The

synthetic pathway involves converting the bromomethyl group into a sulfamoylmethyl group.

Below is a diagram illustrating the synthetic pathway from 3-(Bromomethyl)-1,2-
benzisoxazole to pharmacologically active sulfonamide derivatives.
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3-(Bromomethyl)-1,2-benzisoxazole

Reaction with Sodium Bisulfite (NaHSO3)

+ NaHSO3

Intermediate Sulfonate Salt
(C8H6NNaO4S)

Chlorination (e.g., POCl3)

+ POCl3

Intermediate Sulfonyl Chloride

Amination (NH3)

+ NH3

3-(Sulfamoylmethyl)-1,2-benzisoxazole Derivatives
(Anticonvulsant Activity)

Click to download full resolution via product page

Caption: Synthetic workflow for anticonvulsant agents.

Commercial Suppliers
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3-(Bromomethyl)-1,2-benzisoxazole is available from a variety of chemical suppliers catering

to research and bulk manufacturing needs. A selection of global suppliers is listed below.

Supplier Country Source(s)

Santa Cruz Biotechnology, Inc. USA [1][12]

Sunway Pharm Ltd China [2]

Suzhou Aobai Pharmaceutical China [3]

ChemicalBook Global [4]

3B Pharmachem International

Co., Ltd.
China [4]

Bide Pharmatech Ltd. China [4]

BOC Sciences USA [12]

Leap Chem Co., Ltd. China [12]

Capot Chemical Co., Ltd. China [12]

Ambeed, Inc. USA [12]

DL Intrachem India [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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